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Compound of Interest

Compound Name: ON 108600

Cat. No.: B10833152 Get Quote

Technical Support Center: ON 108600
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

ON 108600, focusing on common solubility issues in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is ON 108600 and what is its mechanism of action?

A1: ON 108600 is a potent multi-kinase inhibitor. Its primary targets are Casein Kinase 2 (CK2),

TRAF2- and NCK-interacting kinase (TNIK), and Dual-specificity tyrosine phosphorylation-

regulated kinase 1A (DYRK1A).[1][2] By inhibiting these kinases, ON 108600 can suppress

critical signaling pathways involved in cell growth, proliferation, and survival, demonstrating

anti-tumor activity, particularly in triple-negative breast cancer (TNBC).[3][4] It has been shown

to induce apoptosis and overcome chemotherapy resistance in preclinical models.[3]

Q2: What is the expected solubility of ON 108600 in aqueous solutions?

A2: ON 108600 is expected to have low solubility in aqueous solutions. While specific

quantitative data is not readily available in public literature, formulation guidelines from

suppliers strongly suggest its hydrophobic nature. For in vivo studies, a common

recommendation involves using a co-solvent system.[2]
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Q3: What solvents are recommended for preparing stock solutions of ON 108600?

A3: Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions of ON
108600.[4] For subsequent dilution into aqueous media for in vitro assays, it is crucial to

consider the final DMSO concentration to avoid solvent-induced artifacts.

Q4: How should I store stock solutions of ON 108600?

A4: Stock solutions should be aliquoted and stored at -20°C or -80°C to minimize degradation

from repeated freeze-thaw cycles. One supplier suggests that solutions stored at -20°C should

be used within one month, while those at -80°C can be stored for up to six months.[5]

Troubleshooting Guide: Solubility Issues
This guide addresses common problems encountered when preparing aqueous solutions of

ON 108600.
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Problem Potential Cause Recommended Solution

Precipitation upon dilution of

DMSO stock solution in

aqueous buffer.

The concentration of ON

108600 exceeds its solubility

limit in the final aqueous

medium.

- Decrease the final

concentration of ON 108600.-

Increase the percentage of co-

solvents in the final solution

(ensure solvent tolerance of

your experimental system).-

Consider using a formulation

with excipients that improve

solubility, such as PEG300 and

Tween 80.[2]

Difficulty dissolving ON 108600

powder, even in DMSO.

Insufficient energy to break the

crystal lattice of the solid

compound.

- Gently warm the solution to

37°C.[2]- Use physical

methods such as vortexing or

sonication in a water bath to

aid dissolution.[2]

Cloudiness or precipitation

observed in the final

formulation for in vivo studies.

Improper mixing of

components or exceeding the

solubility limit in the vehicle.

- Ensure the compound is fully

dissolved in DMSO before

adding other components like

PEG300, Tween 80, or corn

oil.[2]- Add formulation

components sequentially,

ensuring the solution is clear

after each addition.[2]-

Optimize the ratio of co-

solvents and surfactants in

your formulation.

Inconsistent experimental

results.

Potential precipitation of the

compound in the assay

medium over time.

- Prepare fresh dilutions from

the stock solution immediately

before each experiment.-

Visually inspect your solutions

for any signs of precipitation

before use.- Consider the

stability of ON 108600 in your
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specific assay conditions (e.g.,

pH, protein concentration).

Quantitative Solubility Data
Specific, experimentally determined solubility values for ON 108600 in various solvents are not

consistently reported in publicly available literature. The table below provides a summary of

recommended solvents and formulation components based on supplier information.

Researchers should perform their own solubility tests to determine the optimal conditions for

their specific experimental needs.

Solvent/Vehicle
Component

Role Concentration/Notes

DMSO
Primary solvent for stock

solutions

High solubility is generally

observed.

PEG300 Co-solvent

Often used in combination with

DMSO for in vivo formulations.

[2]

Tween 80 Surfactant

Used to increase the stability

of the compound in aqueous

solutions.[2]

Corn Oil Vehicle

An alternative vehicle for in

vivo administration, used with

DMSO.[2]

Aqueous Buffers (e.g., PBS) Diluent

Low solubility expected;

precipitation may occur without

co-solvents.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
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Weighing: Accurately weigh the required amount of ON 108600 powder. The molecular

weight of ON 108600 is 537.38 g/mol .

Solvent Addition: Add the calculated volume of high-purity DMSO to the powder to achieve a

10 mM concentration.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate

the vial in a water bath or warm it gently to 37°C until the solution is clear.[2]

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-20°C or -80°C.

Protocol 2: Preparation of a Formulation for In Vivo Studies

This is an example protocol based on supplier recommendations. The final concentrations may

need to be optimized for your specific animal model and dosing regimen.

Prepare a concentrated stock solution of ON 108600 in DMSO.

In a separate sterile tube, add the required volume of the DMSO stock solution.

Slowly add the required volume of PEG300 to the DMSO solution while vortexing. Ensure

the solution remains clear.

Add the required volume of Tween 80 to the mixture and continue to vortex until a clear,

homogeneous solution is formed.

Finally, add the required volume of sterile water or saline and vortex thoroughly.

Visually inspect the final formulation for any signs of precipitation before administration.

Visualizations
Signaling Pathway Inhibited by ON 108600
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Caption: Inhibition of CK2, TNIK, and DYRK1A by ON 108600.

Experimental Workflow for Preparing Aqueous Solutions
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Clear Stock Solution

Dilute in Aqueous Buffer

Precipitation Occurs

 No

Final Clear Aqueous Solution
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Troubleshoot:
- Lower final concentration

- Use co-solvents/excipients
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Caption: Troubleshooting workflow for ON 108600 aqueous solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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